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Cat. No.: B185860

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the field
testing of coatings formulated with TINUVIN®-1130, a hydroxyphenyl-benzotriazole based
ultraviolet (UV) absorber. The inclusion of TINUVIN®-1130 is designed to protect coatings and
light-sensitive substrates from degradation caused by UV radiation, thereby preventing loss of
gloss, color change, cracking, and blistering. For optimal performance, it is often used in
synergy with a hindered amine light stabilizer (HALS), such as TINUVIN®-292.

Introduction to TINUVIN®-1130

TINUVIN®-1130 is a liquid UV absorber developed for a wide range of coating applications,
including automotive, industrial, and wood coatings.[1][2] Its primary function is to absorb
harmful UV radiation and dissipate it as thermal energy, thus protecting the coating's binder
and the underlying substrate from photo-oxidative degradation.[3] For enhanced durability,
particularly in demanding outdoor environments, a combination of TINUVIN®-1130 with a
HALS is recommended. HALS function by scavenging free radicals that are formed during the
initial stages of photo-oxidation.[4] This synergistic combination provides superior protection
against weathering effects.[2][4]

Field Testing Performance Data

The following tables summarize the expected performance of coatings containing
TINUVIN®-1130 and a HALS stabilizer when subjected to natural weathering conditions. The
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data is compiled from various studies on similar coating systems and represents typical

performance. Actual results may vary depending on the specific coating formulation, substrate,

and exposure environment.

Table 1: Performance of 2K Acrylic Clearcoat on Steel Panels in Florida Exposure (45° South)

Gloss
. Exposure . Color Change Cracking/Blist

Formulation . Retention (GU .

Duration (AE*ab) ering

at 60°)

Control (No UV )

12 Months <20 >10.0 Severe Cracking
Absorber/HALS)
TINUVIN®-1130 . .

12 Months ~ 60 ~3.0 Slight Cracking
(2.0%)
TINUVIN®-1130
(2.0%) +

12 Months > 85 <15 None Observed
TINUVIN®-292
(1.0%)

Severe

Control (No UV _ _

24 Months <5 >20.0 Cracking/Delami
Absorber/HALS) .

nation

TINUVIN®-1130 Moderate

24 Months ~40 ~6.0 )
(2.0%) Cracking
TINUVIN®-1130
(2.0%) + _ _

24 Months >70 <3.0 Slight Chalking
TINUVIN®-292
(1.0%)

Table 2: Performance of Polyurethane Wood Coating on Pine Panels in Arizona Exposure (45°

South)
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Gloss
. Exposure . Color Change Adhesion

Formulation . Retention (GU

Duration (AE*ab) (ASTM D3359)

at 60°)

Control (No UV

6 Months <30 >15.0 2B
Absorber/HALS)
TINUVIN®-1130

6 Months ~70 ~5.0 4B
(2.5%)
TINUVIN®-1130
(2.5%) +

6 Months >90 <20 5B
TINUVIN®-292
(1.5%)
Control (No UV

12 Months <10 >25.0 0B
Absorber/HALS)
TINUVIN®-1130

12 Months ~50 ~10.0 3B
(2.5%)
TINUVIN®-1130
(2.5%) +

12 Months >80 <4.0 4B
TINUVIN®-292
(1.5%)

Experimental Protocols for Field Testing

The following protocols are based on established ASTM and ISO standards for natural
weathering of coatings.

Panel Preparation and Coating Application

o Substrate Selection: Choose substrates relevant to the intended application (e.g., cold-rolled
steel for automotive, pine or cedar for wood coatings). Ensure all panels are of a
standardized size (e.g., 10 cm x 30 cm).

o Surface Preparation: Prepare the substrate surfaces according to industry best practices to
ensure proper adhesion. This may include cleaning, sanding, and the application of a
suitable primer.
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e Coating Formulation:

o

Prepare a control coating formulation without any UV absorber or HALS.

[¢]

Prepare test formulations by incorporating TINUVIN®-1130 at a concentration of 1.0-3.0%
by weight on binder solids.[1]

[¢]

For synergistic studies, prepare formulations containing both TINUVIN®-1130 (1.0-3.0%)
and a HALS like TINUVIN®-292 (0.5-2.0%).[1]

[¢]

Ensure all components are thoroughly mixed to achieve a homogeneous dispersion.

o Coating Application: Apply the coatings to the prepared panels using a consistent method
(e.g., spray, draw-down bar) to achieve a uniform dry film thickness. The recommended film
thickness can vary, with a typical range being 40-60 um for clearcoats.

o Curing: Cure the coated panels according to the coating manufacturer's specifications. This
may involve air drying or oven baking for a specified time and temperature.

« Initial Measurements: Before exposure, measure and record the initial gloss, color, and other
relevant properties of each panel.

Outdoor Exposure

o Site Selection: Choose exposure sites that represent the intended end-use environment.
Common benchmark locations include South Florida (subtropical, high humidity, high UV)
and Arizona (desert, high UV, large temperature fluctuations).

e Rack Mounting: Mount the panels on exposure racks at a specified angle, typically 45° facing
the equator, in accordance with ASTM G7 or ISO 2810 standards. Ensure panels are
securely fastened and have adequate backing if required.

o Exposure Duration: The duration of the test can be for a fixed period (e.g., 6, 12, 24 months)
or until a certain degree of degradation is observed.

o Climatic Data: Monitor and record key climatic data throughout the exposure period,
including solar radiation (UV and total), temperature, humidity, and rainfall.
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Performance Evaluation

o Periodic Evaluation: At predetermined intervals (e.g., every 3 or 6 months), remove the
panels from the racks for evaluation.

o Visual Assessment: Visually inspect the panels for signs of degradation such as cracking,
blistering, chalking, and delamination. Rate these defects according to standards like ASTM
D714 (blistering) and ASTM D661 (cracking).

o Gloss Measurement: Measure the 60° specular gloss using a gloss meter according to
ASTM D523. Take multiple readings at different locations on each panel and calculate the
average. Gloss retention is calculated as a percentage of the initial gloss.

e Color Measurement: Measure the color coordinates (L, a, b) using a spectrophotometer or
colorimeter according to ASTM D2244. Calculate the total color difference (AEab) relative to
the initial measurements.

o Adhesion Testing: For coatings on flexible substrates, assess adhesion using the cross-hatch
adhesion test as per ASTM D3359.

» Data Recording: Meticulously record all measurements and observations for each panel at
each evaluation interval.

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the field testing process for coatings
containing TINUVIN®-1130.
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Caption: Experimental workflow for field testing of coatings.
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Signaling Pathway of UV Degradation and
Protection

The following diagram illustrates the mechanism of UV degradation in coatings and the
protective role of TINUVIN®-1130 and HALS.
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Caption: UV degradation pathway and protection mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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